Uprifosbuvir
Uprifosbuvir
Uprifosbuvir is under investigation in clinical trial NCT02332707 (Efficacy and Safety of Grazoprevir (MK-5172) and Uprifosbuvir (MK-3682) With Elbasvir (MK-8742) or Ruzasvir (MK-8408) for Chronic Hepatitis C Genotype (GT)1 and GT2 Infection (MK-3682-011)).
Brand Name:
Vulcanchem
CAS No.:
1496551-77-9
VCID:
VC0546415
InChI:
InChI=1S/C22H29ClN3O9P/c1-13(2)33-19(29)14(3)25-36(31,35-15-8-6-5-7-9-15)32-12-16-18(28)22(4,23)20(34-16)26-11-10-17(27)24-21(26)30/h5-11,13-14,16,18,20,28H,12H2,1-4H3,(H,25,31)(H,24,27,30)/t14-,16-,18-,20-,22-,36-/m1/s1
SMILES:
CC(C)OC(=O)C(C)NP(=O)(OCC1C(C(C(O1)N2C=CC(=O)NC2=O)(C)Cl)O)OC3=CC=CC=C3
Molecular Formula:
C22H29ClN3O9P
Molecular Weight:
545.9 g/mol
Uprifosbuvir
CAS No.: 1496551-77-9
Inhibitors
VCID: VC0546415
Molecular Formula: C22H29ClN3O9P
Molecular Weight: 545.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| Description | Uprifosbuvir is under investigation in clinical trial NCT02332707 (Efficacy and Safety of Grazoprevir (MK-5172) and Uprifosbuvir (MK-3682) With Elbasvir (MK-8742) or Ruzasvir (MK-8408) for Chronic Hepatitis C Genotype (GT)1 and GT2 Infection (MK-3682-011)). |
|---|---|
| CAS No. | 1496551-77-9 |
| Product Name | Uprifosbuvir |
| Molecular Formula | C22H29ClN3O9P |
| Molecular Weight | 545.9 g/mol |
| IUPAC Name | propan-2-yl (2R)-2-[[[(2R,3R,4R,5R)-4-chloro-5-(2,4-dioxopyrimidin-1-yl)-3-hydroxy-4-methyloxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate |
| Standard InChI | InChI=1S/C22H29ClN3O9P/c1-13(2)33-19(29)14(3)25-36(31,35-15-8-6-5-7-9-15)32-12-16-18(28)22(4,23)20(34-16)26-11-10-17(27)24-21(26)30/h5-11,13-14,16,18,20,28H,12H2,1-4H3,(H,25,31)(H,24,27,30)/t14-,16-,18-,20-,22-,36-/m1/s1 |
| Standard InChIKey | SFPFZQKYPOWCSI-KHFYHRBSSA-N |
| Isomeric SMILES | C[C@H](C(=O)OC(C)C)N[P@@](=O)(OC[C@@H]1[C@H]([C@@]([C@@H](O1)N2C=CC(=O)NC2=O)(C)Cl)O)OC3=CC=CC=C3 |
| SMILES | CC(C)OC(=O)C(C)NP(=O)(OCC1C(C(C(O1)N2C=CC(=O)NC2=O)(C)Cl)O)OC3=CC=CC=C3 |
| Canonical SMILES | CC(C)OC(=O)C(C)NP(=O)(OCC1C(C(C(O1)N2C=CC(=O)NC2=O)(C)Cl)O)OC3=CC=CC=C3 |
| Appearance | Solid powder |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Uprifosbuvir, MK-3682, IDX21437, MK3682, IDX-21437, MK 3682, IDX 21437 |
| Reference | 1: Regan CP, Morissette P, Regan HK, Travis JJ, Gerenser P, Wen J, Fitzgerald K, Gruver S, DeGeorge JJ, Sannajust FJ. Assessment of the clinical cardiac drug-drug interaction associated with the combination of hepatitis C virus nucleotide inhibitors and amiodarone in guinea pigs and rhesus monkeys. Hepatology. 2016 Jul 30. doi: 10.1002/hep.28752. [Epub ahead of print] PubMed PMID: 27474787. 2: Ramirez S, Mikkelsen LS, Gottwein JM, Bukh J. Robust HCV Genotype 3a Infectious Cell Culture System Permits Identification of Escape Variants With Resistance to Sofosbuvir. Gastroenterology. 2016 Jul 21. pii: S0016-5085(16)34809-0. doi: 10.1053/j.gastro.2016.07.013. [Epub ahead of print] PubMed PMID: 27453546. |
| PubChem Compound | 90055716 |
| Last Modified | Feb 18 2024 |
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